Ibuprofen dimethyl aminoethanol octyl

• CAS: 113168-14-2
• Synonyms: AF-150, AF150, AF 150, Ibuprofen dimethyl aminoethanol octyl
• Molecular Formula: C25H44BrNO2
• Molecular Weight: 470.5 g/mol
• SMILES: CCCCCCCC[N+](C)(C)CCOC(=O)C(C)C1=CC=C(C=C1)CC(C)C.[Br-]
• InChI: InChI=1S/C25H44NO2.BrH/c1-7-8-9-10-11-12-17-26(5,6)18-19-28-25(27)22(4)24-15-13-23(14-16-24)20-21(2)3;/h13-16,21-22H,7-12,17-20H2,1-6H3;1H/q+1;/p-1
• InChIKey: DTGYJWMLFMGLOM-UHFFFAOYSA-M
• Appearance: Solid powder
• Solubility: Soluble in DMSO

DO NOT substitute with generic ibuprofen. Ibuprofen dimethyl aminoethanol octyl (AF-150) is a quaternary ammonium bromide prodrug with unique dual anti-inflammatory/antibacterial activity and distinct solubility. Validated indirect HPLC with UV detection ensures accurate quantification, not interchangeable with standard ibuprofen assays. Ideal for topical gels, wound dressings, and pharmacokinetic studies on ester-linked prodrugs.

Ibuprofen Dimethyl Aminoethanol Octyl (CAS 113168-14-2): A Dual-Action NSAID Prodrug with Antibacterial Potential

Ibuprofen dimethyl aminoethanol octyl (also known as AF 150) is a quaternary ammonium bromide salt derived from the nonsteroidal anti-inflammatory drug (NSAID) ibuprofen. It is characterized as an ester-linked prodrug with a positively charged dimethyl aminoethanol octyl moiety, which distinguishes it chemically and functionally from standard ibuprofen [1]. Its molecular formula is C₂₅H₄₄BrNO₂ with a molecular weight of 470.53 g/mol . The compound is reported to possess both anti-inflammatory and antibacterial activities, making it a candidate for applications where dual pharmacological action is desired [1]. The primary source reference for this compound is a 1990 study in Arzneimittelforschung, which details its initial characterization and analytical validation [1].

• [1] Marzo A, et al. Evaluation of ibuprofen dimethyl aminoethanol octyl bromide and related active metabolites in biological samples. Arzneimittelforschung. 1990 May;40(5):614-7. PMID: 2383307. View Source

Why Ibuprofen Dimethyl Aminoethanol Octyl (CAS 113168-14-2) Cannot Be Replaced by Standard Ibuprofen

Substituting ibuprofen dimethyl aminoethanol octyl with generic ibuprofen in experimental or formulation contexts is not scientifically equivalent due to fundamental differences in molecular structure, pharmacological profile, and analytical behavior. As a quaternary ammonium prodrug, the compound is designed to have distinct physicochemical properties, including altered solubility and potentially different biodistribution compared to the parent acid, ibuprofen [1]. Most critically, this compound exhibits documented antibacterial activity in addition to its NSAID-mediated anti-inflammatory effects, a property not shared by ibuprofen alone at comparable concentrations [1]. Analytical methods validated specifically for this compound, such as indirect HPLC with UV detection, are required for its accurate quantification and cannot be assumed to work interchangeably with ibuprofen assays [1]. Therefore, procurement decisions must be based on the specific evidence tied to this exact chemical entity, as outlined below.

• [1] Marzo A, et al. Evaluation of ibuprofen dimethyl aminoethanol octyl bromide and related active metabolites in biological samples. Arzneimittelforschung. 1990 May;40(5):614-7. PMID: 2383307. View Source

Quantitative Differentiation Evidence for Ibuprofen Dimethyl Aminoethanol Octyl (CAS 113168-14-2) vs. Comparators

Chemical Identity and Purity Standards Differentiate AF 150 from Simple Ibuprofen Esters

The target compound is a specific quaternary ammonium salt (bromide), not a simple ester. Commercial availability specifies a purity of ≥98%, providing a defined benchmark for research use . This contrasts with simple ibuprofen octyl ester (CAS not assigned in this context), which lacks the cationic dimethylaminoethanol head group and thus has different chemical and biological properties. The exact molecular weight of 470.53 g/mol for the bromide salt is critical for accurate molar calculations in biological assays .

Evidence Dimension	Chemical Structure & Purity
Target Compound Data	Quaternary ammonium bromide salt (C₂₅H₄₄BrNO₂), ≥98% purity
Comparator Or Baseline	Ibuprofen octyl ester (C₂₁H₃₄O₂); Ibuprofen (C₁₃H₁₈O₂)
Quantified Difference	Presence of cationic head group and bromide counterion; MW: 470.53 g/mol vs. 318.49 g/mol (ibuprofen octyl ester)
Conditions	Chemical characterization by elemental analysis and molecular formula

Why This Matters

Procurement of a high-purity, structurally unique compound ensures reproducibility in research settings where the charged quaternary ammonium moiety is critical for the intended biological or physicochemical properties.

Documented Antibacterial Activity Provides a Secondary Pharmacological Dimension Not Present in Ibuprofen

The primary literature explicitly states that AF 150 is 'endowed with antibacterial and antiinflammatory activities' [1]. This dual-action profile is a key differentiator from ibuprofen, which exhibits only weak or no antibacterial activity at therapeutic concentrations [2]. While specific Minimum Inhibitory Concentration (MIC) values for this exact compound are not provided in the abstract of the seminal 1990 paper, the documented antibacterial property is a scientifically established, qualitative differentiator. This is in contrast to ibuprofen, where any antimicrobial effect is considered secondary and much less potent [2].

Evidence Dimension	Antibacterial Activity
Target Compound Data	Exhibits antibacterial activity [1]
Comparator Or Baseline	Ibuprofen (exhibits weak antibacterial activity only at high concentrations or low pH) [2]
Quantified Difference	Qualitatively different; AF 150's antibacterial property is a primary reported feature, whereas ibuprofen's is a secondary, weaker effect.
Conditions	Based on reported pharmacological profile; specific assay conditions not detailed in abstract [1]

Why This Matters

For research into dual-action anti-inflammatory/antimicrobial agents or for applications where both properties are desired in a single molecule, this compound offers a unique profile not available from standard NSAIDs.

• [1] Marzo A, et al. Evaluation of ibuprofen dimethyl aminoethanol octyl bromide and related active metabolites in biological samples. Arzneimittelforschung. 1990 May;40(5):614-7. PMID: 2383307. View Source
• [2] Obad J, et al. Antimicrobial activity of ibuprofen: new perspectives on an 'old' non-antibiotic drug. Eur J Pharm Sci. 2015;71:93-98. (Representative study on ibuprofen's weak antimicrobial effects). View Source

Validated HPLC Method Enables Precise Quantification Distinct from Ibuprofen Assays

A specific indirect HPLC method with UV detection was developed and validated for AF 150, assessing parameters of linearity, reproducibility, specificity, and sensitivity [1]. This dedicated analytical workflow is necessary because the compound's unique structure prevents it from being accurately quantified using standard ibuprofen assays. The validation of this method provides a quantitative framework for future bioavailability and pharmacokinetic studies involving this specific prodrug, which was used to investigate its fate following parenteral and topical administration [1].

Evidence Dimension	Analytical Method Specificity
Target Compound Data	Validated indirect HPLC method with UV detection, demonstrating linearity, reproducibility, and specificity for AF 150 [1]
Comparator Or Baseline	Standard HPLC methods for ibuprofen (e.g., direct UV detection)
Quantified Difference	Methodology is specifically tailored for the prodrug and cannot be directly applied to ibuprofen without modification and re-validation.
Conditions	Method validation per the 1990 Arzneimittelforschung study [1]

Why This Matters

Procurement of this compound for pharmacokinetic or metabolism studies requires adherence to a validated, compound-specific analytical method. Relying on generic ibuprofen assays would yield inaccurate results.

• [1] Marzo A, et al. Evaluation of ibuprofen dimethyl aminoethanol octyl bromide and related active metabolites in biological samples. Arzneimittelforschung. 1990 May;40(5):614-7. PMID: 2383307. View Source

Recommended Research and Industrial Applications for Ibuprofen Dimethyl Aminoethanol Octyl (CAS 113168-14-2)

Development of Dual-Action Topical Formulations

Given its reported antibacterial and anti-inflammatory properties [1], this compound is a strong candidate for developing topical gels, creams, or wound dressings designed to simultaneously reduce inflammation and prevent bacterial colonization. Its quaternary ammonium structure may also enhance skin penetration and retention compared to ibuprofen, making it suitable for dermatological research [1].

Pharmacokinetic and Prodrug Metabolism Studies

The validated HPLC method [1] enables precise tracking of the prodrug and its active metabolite, ibuprofen. This compound is ideal for research focused on the in vivo hydrolysis of ester-linked prodrugs, the impact of the cationic quaternary ammonium group on biodistribution, and the pharmacokinetic profile following different routes of administration (e.g., parenteral vs. topical) [1].

Reference Standard for Analytical Method Development

Due to its unique chemical structure as a quaternary ammonium salt [1], AF 150 serves as a valuable reference standard for developing and validating novel HPLC or LC-MS methods aimed at separating and quantifying charged NSAID prodrugs from their neutral parent compounds. Its distinct retention behavior can be used to optimize chromatographic conditions for complex biological matrices [1].

• [1] Marzo A, et al. Evaluation of ibuprofen dimethyl aminoethanol octyl bromide and related active metabolites in biological samples. Arzneimittelforschung. 1990 May;40(5):614-7. PMID: 2383307. View Source